Cas no 91997-08-9 (Isoxazolo[5,4-d]pyrimidin-4-amine,3-ethyl-)

• Product Name: Isoxazolo[5,4-d]pyrimidin-4-amine,3-ethyl-
• CAS No: 91997-08-9
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 800294
• PubChem ID: 45099262
• Update Time: 2025-04-19

Isoxazolo[5,4-d]pyrimidin-4-amine,3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-d]pyrimidin-4-amine,3-ethyl-
• Isoxazolo[5,4-d]pyrimidine, 4-amino-3-ethyl- (7CI)
• 3-ethylisoxazolo[5,4-d]pyrimidin-4-amine
• 91997-08-9

• Inchi： 1S/C7H8N4O/c1-2-4-5-6(8)9-3-10-7(5)12-11-4/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key： CUORMODXXHOTOV-UHFFFAOYSA-N
• SMILES： O1C2C(=C(N)N=CN=2)C(CC)=N1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų